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Compound of Interest

Compound Name: (R)-1-(3-Fluorophenyl)ethanol

Cat. No.: B142826

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, suppliers, and key technical data for (R)-1-(3-Fluorophenyl)ethanol. It is intended
to serve as a valuable resource for researchers, scientists, and professionals involved in drug
development and other chemical synthesis applications where this chiral alcohol is a critical
building block.

Commercial Availability and Suppliers

(R)-1-(3-Fluorophenyl)ethanol is readily available from a variety of chemical suppliers,
ranging from laboratory scale to bulk quantities. The table below summarizes key information
from several prominent suppliers. Please note that purity, enantiomeric excess (e.e.), and
pricing are subject to change and should be confirmed with the respective supplier.
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Enantiomeric Available

Supplier Product Code Purity .
Excess (e.e.) Quantities

SynQuest

ynQ ) 2602-3-R3 - - Inquire
Laboratories, Inc.
Sigma-Aldrich SY3HO9A7YBECO05 97% - Inquire
Apollo Scientific ]

- - - Inquire

Ltd
Key Organics Ltd - - - Inquire
Takasago
International - - - Inquire[1]
Corp
BLD Pharm 402-63-1 - - Inquire[2]
GlobalChemMall - - - Inquire[3]
Chem-Index 402-63-1 - - Inquire[4]

Data compiled from publicly available information on supplier websites. Purity and e.e. values
may vary by batch and should be confirmed with a certificate of analysis.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(3-Fluorophenyl)ethanol is provided in
the table below. This data is essential for handling, storage, and reaction setup.
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Property Value Reference

126534-33-6 (for R-

CAS Number enantiomer) g
Molecular Formula C8H9FO [5]
Molecular Weight 140.16 g/mol

Appearance Colorless to pale yellow liquid [6]
Boiling Point 187-189 °C [6]
Density

Refractive Index

Soluble in organic solvents
Solubility (e.g., ethanol, acetone), limited  [6]

solubility in water.

Store in a cool, dry, well-
Storage ventilated area in a tightly [5]

sealed container.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and
analysis of (R)-1-(3-Fluorophenyl)ethanol, based on established chemical literature for similar
chiral alcohols.

Asymmetric Synthesis via Enzymatic Reduction

The enantioselective synthesis of (R)-1-(3-Fluorophenyl)ethanol can be effectively achieved
through the asymmetric reduction of the corresponding ketone, 3'-fluoroacetophenone, using a
biocatalyst. This method is often preferred due to its high stereoselectivity and mild reaction
conditions.[7][8][9][10]

Materials:

¢ 3'-Fluoroacetophenone
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o Carbonyl reductase enzyme (or whole-cell equivalent)

e NAD(P)H cofactor

o Co-substrate for cofactor regeneration (e.g., isopropanol, glucose)
» Buffer solution (e.g., phosphate buffer, pH 7.0)

» Organic solvent for extraction (e.g., ethyl acetate)

e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

» In a temperature-controlled reaction vessel, prepare a buffered solution (e.g., 100 mM
phosphate buffer, pH 7.0).

e Add the carbonyl reductase enzyme or whole-cell biocatalyst to the buffer.
e Introduce the cofactor (NAD(P)H) and the co-substrate for regeneration.

e Dissolve 3'-fluoroacetophenone in a minimal amount of a water-miscible co-solvent (if
necessary) and add it to the reaction mixture.

e Maintain the reaction at a constant temperature (typically 25-37 °C) with gentle agitation.

» Monitor the progress of the reaction by analytical techniques such as chiral HPLC or GC to
determine the conversion and enantiomeric excess.

o Upon completion, extract the product from the aqueous phase using an organic solvent (e.g.,
ethyl acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain the crude (R)-1-(3-Fluorophenyl)ethanol.
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Asymmetric Synthesis Workflow
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Overall Process Flow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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